Cyanine 5 Monofunctional Hexanoic Acid Dye, Potassium Salt Cyanine 5 Monofunctional Hexanoic Acid Dye, Potassium Salt
Brand Name: Vulcanchem
CAS No.: 449175-58-0
VCID: VC20768424
InChI: InChI=1S/C33H40N2O8S2.K/c1-6-34-27-18-16-23(44(38,39)40)21-25(27)32(2,3)29(34)13-9-7-10-14-30-33(4,5)26-22-24(45(41,42)43)17-19-28(26)35(30)20-12-8-11-15-31(36)37;/h7,9-10,13-14,16-19,21-22H,6,8,11-12,15,20H2,1-5H3,(H2-,36,37,38,39,40,41,42,43);/q;+1/p-1
SMILES: CCN1C2=C(C=C(C=C2)S(=O)(=O)[O-])C(C1=CC=CC=CC3=[N+](C4=C(C3(C)C)C=C(C=C4)S(=O)(=O)[O-])CCCCCC(=O)O)(C)C.[K+]
Molecular Formula: C33H39KN2O8S2
Molecular Weight: 694.9 g/mol

Cyanine 5 Monofunctional Hexanoic Acid Dye, Potassium Salt

CAS No.: 449175-58-0

Cat. No.: VC20768424

Molecular Formula: C33H39KN2O8S2

Molecular Weight: 694.9 g/mol

* For research use only. Not for human or veterinary use.

Cyanine 5 Monofunctional Hexanoic Acid Dye, Potassium Salt - 449175-58-0

Specification

CAS No. 449175-58-0
Molecular Formula C33H39KN2O8S2
Molecular Weight 694.9 g/mol
IUPAC Name potassium;(2E)-2-[(2E,4E)-5-[1-(5-carboxypentyl)-3,3-dimethyl-5-sulfonatoindol-1-ium-2-yl]penta-2,4-dienylidene]-1-ethyl-3,3-dimethylindole-5-sulfonate
Standard InChI InChI=1S/C33H40N2O8S2.K/c1-6-34-27-18-16-23(44(38,39)40)21-25(27)32(2,3)29(34)13-9-7-10-14-30-33(4,5)26-22-24(45(41,42)43)17-19-28(26)35(30)20-12-8-11-15-31(36)37;/h7,9-10,13-14,16-19,21-22H,6,8,11-12,15,20H2,1-5H3,(H2-,36,37,38,39,40,41,42,43);/q;+1/p-1
Standard InChI Key TXHLSXTWJSEINP-UHFFFAOYSA-M
Isomeric SMILES CCN\1C2=C(C=C(C=C2)S(=O)(=O)[O-])C(/C1=C/C=C/C=C/C3=[N+](C4=C(C3(C)C)C=C(C=C4)S(=O)(=O)[O-])CCCCCC(=O)O)(C)C.[K+]
SMILES CCN1C2=C(C=C(C=C2)S(=O)(=O)[O-])C(C1=CC=CC=CC3=[N+](C4=C(C3(C)C)C=C(C=C4)S(=O)(=O)[O-])CCCCCC(=O)O)(C)C.[K+]
Canonical SMILES CCN1C2=C(C=C(C=C2)S(=O)(=O)[O-])C(C1=CC=CC=CC3=[N+](C4=C(C3(C)C)C=C(C=C4)S(=O)(=O)[O-])CCCCCC(=O)O)(C)C.[K+]

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